Cas no 717843-47-5 (3-bromo-2-methoxy-6-methyl-pyridine)

3-Bromo-2-methoxy-6-methyl-pyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a bromine substituent at the 3-position, a methoxy group at the 2-position, and a methyl group at the 6-position, offering a versatile scaffold for further functionalization. Its structural properties make it valuable in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic systems. The electron-donating methoxy group enhances reactivity in electrophilic substitutions, while the bromine atom serves as a handle for metal-catalyzed transformations. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules and agrochemical intermediates.
3-bromo-2-methoxy-6-methyl-pyridine structure
717843-47-5 structure
Product Name:3-bromo-2-methoxy-6-methyl-pyridine
CAS No:717843-47-5
MF:C7H8BrNO
MW:202.04852104187
MDL:MFCD04112515
CID:562189
Update Time:2025-08-03

3-bromo-2-methoxy-6-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-methoxy-6-methylpyridine
    • 3-Bromo-2-methoxy-6-picoline
    • Pyridine,3-bromo-2-methoxy-6-methyl-
    • Pyridine, 3-bromo-2-methoxy-6-methyl-
    • 3-bromo-2-methoxy-6-methyl-pyridine
    • PubChem8122
    • PYR194
    • Jsp001695
    • KSFXMDCBPCLNCM-UHFFFAOYSA-N
    • EBD28456
    • VP10110
    • LS20277
    • TRA0049148
    • RP25909
    • 3-bromanyl-2-methoxy-6-methyl-pyridine
    • SY024903
    • AB1005067
    • MDL: MFCD04112515
    • Inchi: 1S/C7H8BrNO/c1-5-3-4-6(8)7(9-5)10-2/h3-4H,1-2H3
    • InChI Key: KSFXMDCBPCLNCM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=NC=1OC

Computed Properties

  • Exact Mass: 200.97900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2

Experimental Properties

  • Boiling Point: 209.4℃ at 760 mmHg
  • PSA: 22.12000
  • LogP: 2.16110

3-bromo-2-methoxy-6-methyl-pyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-bromo-2-methoxy-6-methyl-pyridine

Professional Introduction to 3-bromo-2-methoxy-6-methyl-pyridine (CAS No. 717843-47-5)

3-bromo-2-methoxy-6-methyl-pyridine, with the CAS number 717843-47-5, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, featuring a pyridine core with bromo, methoxy, and methyl substituents, has garnered attention due to its versatile reactivity and potential applications in drug discovery. The unique structural attributes of this molecule make it a valuable building block for synthesizing more complex derivatives with tailored biological activities.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of a< strong>bromo substituent at the 3-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in constructing heterocyclic frameworks. Additionally, the< strong>2-methoxy and< strong>6-methyl groups introduce steric and electronic effects that can modulate the compound's pharmacokinetic properties, making it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. One notable area of investigation involves the use of such compounds in oncology. For instance, studies have demonstrated that< strong>3-bromo-2-methoxy-6-methyl-pyridine can serve as a precursor for molecules that exhibit inhibitory effects on kinases involved in cancer cell proliferation. The bromo moiety allows for further derivatization into more potent inhibitors by introducing additional functional groups that can enhance binding affinity to target proteins.

The< strong>methoxy group at the 2-position not only influences the electronic distribution within the molecule but also provides a site for further chemical modification. This flexibility is particularly useful in designing molecules with specific pharmacological profiles. For example, researchers have explored its potential as a scaffold for developing antiviral agents. The pyridine ring's ability to form hydrogen bonds and its compatibility with various pharmacophores make it an ideal platform for creating compounds that can interact with viral enzymes or receptors.

Another emerging application of< strong>3-bromo-2-methoxy-6-methyl-pyridine lies in the realm of agrochemicals. Pyridine derivatives are known for their role in synthesizing herbicides, fungicides, and insecticides. The structural features of this compound, particularly the bromo and methoxy substituents, contribute to its efficacy in disrupting metabolic pathways in pests while maintaining low toxicity to non-target organisms. This balance is crucial for developing sustainable agricultural solutions that align with environmental regulations.

The synthesis of< strong>3-bromo-2-methoxy-6-methyl-pyridine typically involves multi-step organic reactions starting from readily available pyridine precursors. Common synthetic routes include bromination followed by methylation and demethylation steps to achieve the desired substitution pattern. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These methods ensure high yields and purity, which are essential for subsequent applications in drug development.

In conclusion, 3-bromo-2-methoxy-6-methyl-pyridine (CAS No. 717843-47-5) represents a promising intermediate with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel compounds with therapeutic potential. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is expected to grow further, driving innovation in drug discovery and agricultural science.

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